DA-ME PHOSPHONAMIDITE
Description
DA-Me Phosphonamidite is an essential reagent for oligonucleotide synthesis. It provides dual functionality as a nucleobase protecting group and methyl group conductor . This versatile reagent has significantly contributed to the development of oligonucleotides with antisense capabilities, showing great promise in combating complex afflictions such as cancer, viral infections, and genetic disorders .
Synthesis Analysis
Phosphoramidites, including this compound, are synthesized from their corresponding alcohols . The process is accomplished with short reaction times, near-quantitative yields, and without the need for purification before being submitted directly to automated oligonucleotide synthesis . Sterically hindered as well as redox unstable phosphoramidites are synthesized using this methodology .Molecular Structure Analysis
The molecular formula of this compound is C45H51N6O6P . It is a monoamide of a phosphite diester . The key feature of phosphoramidites is their markedly high reactivity towards nucleophiles catalyzed by weak acids .Chemical Reactions Analysis
Phosphoramidites are building blocks used in chemical synthesis of oligonucleotides . Automated oligo synthesizers complete sequential chemical reactions using phosphoramidites to produce the nucleotide chains of synthetic oligos . The key step in this synthetic approach for DNA synthesis is the reaction of the nucleoside phosphoramidite building block, with the terminal 5′-OH of the oligonucleotide .Physical And Chemical Properties Analysis
This compound has a molecular weight of 802.91 . It is stored at 2-8°C in dry conditions . Its stability is 24 hours .Safety and Hazards
Future Directions
The future direction of dA-Me Phosphonamidite and other phosphoramidites lies in their increasing use in the synthesis of oligonucleotides for various applications, including the development of therapeutic, diagnostic, and research applications . The vision for this technology is direct integration into DNA synthesizers thereby omitting manual synthesis and storage of phosphoramidites .
properties
CAS RN |
114079-05-9 |
|---|---|
Molecular Formula |
C18H18BrF2N |
Molecular Weight |
0 |
synonyms |
DA-ME PHOSPHONAMIDITE |
Origin of Product |
United States |
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